Cas no 439934-84-6 (Methyl 3-([(4-fluorophenyl)amino]sulfonyl)thiophene-2-carboxylate)

• Product Name: Methyl 3-([(4-fluorophenyl)amino]sulfonyl)thiophene-2-carboxylate
• CAS No: 439934-84-6
• MF: C₁₂H₁₀FNO₄S₂
• MW: 315.340504169464
• CID: 5527454
• Update Time: 2025-10-28

Methyl 3-([(4-fluorophenyl)amino]sulfonyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-phenylsulfamoyl)-thiophene-2-carboxylic acid methyl ester
• 2-Thiophenecarboxylic acid, 3-[[(4-fluorophenyl)amino]sulfonyl]-, methyl ester
• Methyl 3-([(4-fluorophenyl)amino]sulfonyl)thiophene-2-carboxylate

• Inchi： 1S/C12H10FNO4S2/c1-18-12(15)11-10(6-7-19-11)20(16,17)14-9-4-2-8(13)3-5-9/h2-7,14H,1H3
• InChI Key： ZOMXNGWPQUYUNQ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(NC1=CC=C(F)C=C1)(=O)=O

Experimental Properties

• Density: 1.500±0.06 g/cm3(Predicted)
• Boiling Point: 470.8±55.0 °C(Predicted)
• pka: 7.27±0.50(Predicted)

Additional information on Methyl 3-([(4-fluorophenyl)amino]sulfonyl)thiophene-2-carboxylate

Comprehensive Overview of Methyl 3-([(4-fluorophenyl)amino]sulfonyl)thiophene-2-carboxylate (CAS No. 439934-84-6)

Methyl 3-([(4-fluorophenyl)amino]sulfonyl)thiophene-2-carboxylate (CAS No. 439934-84-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene and sulfonamide functional groups, is often explored for its potential applications in drug discovery and material science. Its molecular structure, which includes a 4-fluorophenyl moiety, contributes to its reactivity and versatility in synthetic chemistry.

In recent years, the demand for sulfonamide derivatives like Methyl 3-([(4-fluorophenyl)amino]sulfonyl)thiophene-2-carboxylate has surged due to their role in developing novel therapeutic agents. Researchers are particularly interested in its potential as a bioactive scaffold for targeting enzymes or receptors in metabolic pathways. The compound's fluorinated aromatic ring enhances its binding affinity, making it a candidate for further studies in medicinal chemistry.

From an industrial perspective, CAS No. 439934-84-6 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, scientists are investigating eco-friendly methods to produce such compounds, minimizing waste and energy consumption. This aligns with the broader trend of sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.

The compound's thiophene-2-carboxylate backbone is another area of interest, as thiophene derivatives are known for their electronic properties. This has led to explorations in organic electronics, where such compounds could be used in semiconductor materials or conductive polymers. The integration of fluorine atoms further modifies these properties, offering tunability for specific applications.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize Methyl 3-([(4-fluorophenyl)amino]sulfonyl)thiophene-2-carboxylate. These methods ensure purity and confirm structural integrity, which are critical for research and development. The compound's stability under various conditions is also a key consideration, especially for long-term storage and handling.

In summary, Methyl 3-([(4-fluorophenyl)amino]sulfonyl)thiophene-2-carboxylate (CAS No. 439934-84-6) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity profile make it a valuable subject for ongoing research, particularly in the context of drug design and sustainable chemistry.